Cas no 652145-08-9 (1H-Indole-5-carboxaldehyde, 2,3-dihydro-1-phenyl-)

1H-Indole-5-carboxaldehyde, 2,3-dihydro-1-phenyl- structure
652145-08-9 structure
Product Name:1H-Indole-5-carboxaldehyde, 2,3-dihydro-1-phenyl-
CAS No:652145-08-9
MF:C15H13NO
MW:223.269823789597
CID:402477
PubChem ID:15379852
Update Time:2025-04-19

1H-Indole-5-carboxaldehyde, 2,3-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carboxaldehyde, 2,3-dihydro-1-phenyl-
    • 1-phenyl-2,3-dihydroindole-5-carbaldehyde
    • DTXSID60572197
    • 652145-08-9
    • 1-Phenyl-2,3-dihydro-1H-indole-5-carbaldehyde
    • SCHEMBL12194134
    • Inchi: 1S/C15H13NO/c17-11-12-6-7-15-13(10-12)8-9-16(15)14-4-2-1-3-5-14/h1-7,10-11H,8-9H2
    • InChI Key: MVDKDTZWOOUIIM-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1)CCN2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.09979
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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